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Compound of Interest

Compound Name:

N-(3-

chlorophenyl)cyclohexanecarboxa

mide

Cat. No.: B3882213

Get Quote

Executive Summary & Immediate Classification
Do not dispose of N-(3-chlorophenyl)cyclohexanecarboxamide down the drain or in

municipal trash.

As a halogenated organic amide, this compound presents specific challenges for incineration

and environmental safety. It must be classified and managed as Halogenated Organic Waste.

The presence of the chlorine atom on the phenyl ring dictates the disposal pathway: it requires

high-temperature incineration with acid gas scrubbing capabilities to neutralize hydrochloric

acid (HCl) byproducts.

Quick Reference Protocol:

Waste Stream: Halogenated Organics (Solid or Liquid).[1]

Container Tag: "Hazardous Waste - Halogenated."

Compatibility: Segregate from strong oxidizers and acids.
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Technical Justification: The Science of Disposal
To ensure safety and compliance, we must understand the causality behind these protocols.

We do not segregate arbitrarily; we segregate based on chemical fate.

A. The Halogen Factor (Incineration Chemistry)
The critical structural feature of N-(3-chlorophenyl)cyclohexanecarboxamide is the chlorine

substituent.

Non-Halogenated Waste: When burned, converts to

,

, and

. This is often used as fuel blending for cement kilns.

Halogenated Waste (This Compound): Upon combustion, the chlorine atom reacts with

hydrogen to form Hydrogen Chloride (HCl) gas.

Consequence: HCl is highly corrosive and damages standard incinerator flues. It requires

specialized facilities equipped with "scrubbers" (alkaline spray towers) to neutralize the

acid gas. Mixing this compound with non-halogenated solvents ruins the "fuel value" of the

entire batch and forces the facility to treat the whole volume as halogenated, significantly

increasing cost and environmental impact.[2]

B. Aquatic Toxicity & Persistence
Chlorinated aromatics are frequently lipophilic and resistant to biodegradation. Even if not

explicitly P-listed (acutely toxic) by the EPA, this compound is classified as Environmentally

Hazardous (Aquatic Toxicity). Release into sewage systems can disrupt microbial activity in

water treatment plants and bioaccumulate in downstream ecosystems.

Decision Matrix: Segregation Logic
The following workflow illustrates the decision process for disposing of N-(3-
chlorophenyl)cyclohexanecarboxamide based on its physical state in your workflow.
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Figure 1: Segregation Logic for Halogenated Amides
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Detailed Operational Procedures
Protocol A: Solid Waste Disposal (Pure Substance)
Use this for expired shelf stock, contaminated weighing paper, or solid reaction products.
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Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated solid

waste drum. Glass is acceptable but poses a breakage risk.

Packaging:

Place the solid in a clear polyethylene bag.

Seal the bag with tape or a zip tie.

Place the sealed bag inside the HDPE jar.

Labeling:

Chemical Name: Write the full chemical name (do not use abbreviations or structure

drawings).

Hazards: Check "Toxic" and "Irritant."[3]

Constituents: Explicitly list "Chlorine" or "Halogenated Organic" if the waste tag asks for

constituents.

Protocol B: Liquid Waste Disposal (Solutions)
Use this for mother liquors, reaction mixtures, or HPLC waste.

The "1% Rule": If N-(3-chlorophenyl)cyclohexanecarboxamide is dissolved in a non-

halogenated solvent (like Methanol), the entire mixture must be treated as halogenated

waste.

Container: Use a standard safety carboy (typically HDPE or coated glass).

Note: Ensure the cap is vented if there is any risk of ongoing reaction, though this amide is

generally stable.

Segregation:

DO NOT MIX WITH: Oxidizing acids (Nitric, Perchloric). Amides can hydrolyze in strong

acids, potentially releasing amine vapors or causing exotherms.
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Labeling:

Tag as "Halogenated Solvent Waste."[1][2]

List the solvent (e.g., "95% Methanol") and the solute (e.g., "5% N-(3-
chlorophenyl)cyclohexanecarboxamide").

Emergency Response: Spill Management
In the event of a spill, rapid containment prevents environmental release.

Figure 2: Spill Response Workflow
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Chemical Safety & Regulatory Data
Use the data below to complete your facility's Hazardous Waste Tag.
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Parameter Value / Description

Chemical Name N-(3-chlorophenyl)cyclohexanecarboxamide

CAS Number 10276-36-5

Molecular Formula

Waste Classification Halogenated Organic

RCRA Status (USA)

Not P- or U-listed.[3] Regulated as characteristic

waste if toxic/ignitable, or state-regulated

halogenated waste.

GHS Hazards
Skin Irrit. 2 (H315), Eye Irrit.[4][5][6] 2A (H319),

STOT SE 3 (H335).[4]

Incompatible Materials
Strong Oxidizing Agents, Strong Acids, Strong

Bases.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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